Cas no 1042527-99-0 (N-(butan-2-yl)-2,2,6,6-tetramethylpiperidin-4-amine)

• Product Name: N-(butan-2-yl)-2,2,6,6-tetramethylpiperidin-4-amine
• CAS No: 1042527-99-0
• MF: C₁₃H₂₈N₂
• MW: 212.374823570251
• CID: 5176235
• PubChem ID: 43182347
• Update Time: 2026-03-05

N-(butan-2-yl)-2,2,6,6-tetramethylpiperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(sec-butyl)-2,2,6,6-tetramethylpiperidin-4-amine
• N-(butan-2-yl)-2,2,6,6-tetramethylpiperidin-4-amine

• Inchi： 1S/C13H28N2/c1-7-10(2)14-11-8-12(3,4)15-13(5,6)9-11/h10-11,14-15H,7-9H2,1-6H3
• InChI Key： SBSPATXLLSMWKH-UHFFFAOYSA-N
• SMILES： N1C(C)(C)CC(NC(C)CC)CC1(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Aminopiperidines

Additional information on N-(butan-2-yl)-2,2,6,6-tetramethylpiperidin-4-amine

Introduction to N-(butan-2-yl)-2,2,6,6-tetramethylpiperidin-4-amine (CAS No. 1042527-99-0)

N-(butan-2-yl)-2,2,6,6-tetramethylpiperidin-4-amine is a significant compound in the field of pharmaceutical chemistry, renowned for its versatile applications in drug development and molecular research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1042527-99-0, has garnered considerable attention due to its structural properties and potential therapeutic benefits. The molecular structure of this amine derivative features a highly stable tetramethylpiperidine backbone, which contributes to its chemical robustness and reactivity. This introduction delves into the compound's properties, synthesis methods, and recent applications in biomedical research.

The structural formula of N-(butan-2-yl)-2,2,6,6-tetramethylpiperidin-4-amine can be described as a piperidine ring substituted with two methyl groups at the 2-position and four methyl groups at the 6-position, further linked to a butyl chain at the 4-position. This configuration imparts unique electronic and steric properties to the molecule, making it a valuable scaffold for designing novel pharmacophores. The presence of multiple methyl groups enhances the compound's lipophilicity, which is a critical factor in drug absorption and distribution within biological systems.

In recent years, N-(butan-2-yl)-2,2,6,6-tetramethylpiperidin-4-amine has been extensively studied for its potential role in developing central nervous system (CNS) therapeutics. Its structural similarity to other piperidine derivatives known for their neuroactive properties suggests that it may exhibit similar effects. For instance, studies have explored its interaction with serotonin receptors, which are implicated in mood regulation and neurodegenerative disorders. The compound's ability to modulate these receptors could make it a promising candidate for treating conditions such as depression and anxiety.

The synthesis of N-(butan-2-yl)-2,2,6,6-tetramethylpiperidin-4-amine involves a multi-step process that requires precise control over reaction conditions. Typically, the synthesis begins with the preparation of 2,2,6,6-tetramethylpiperidine via aldol condensation followed by nucleophilic substitution with butyl halides. The reaction conditions must be carefully optimized to ensure high yield and purity. Advanced techniques such as catalytic hydrogenation and protective group strategies are often employed to achieve the desired product with minimal side reactions.

One of the most compelling aspects of N-(butan-2-yl)-2,2,6,6-tetramethylpiperidin-4-amine is its potential application in drug discovery and development. Its unique structural features make it an excellent candidate for virtual screening and high-throughput screening (HTS) campaigns aimed at identifying new therapeutic agents. Computational modeling studies have shown that this compound can interact with various biological targets due to its flexible binding pocket and favorable hydrophobic interactions. These findings have spurred interest in exploring its role in treating a wide range of diseases.

Recent research has also highlighted the compound's potential in oncology. Studies have demonstrated that N-(butan-2-yl)-2,2,6,6-tetramethylpiperidin-4-amine can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. For example, it has been shown to block the activity of tyrosine kinases, which are overexpressed in many cancers and contribute to tumor growth. These preliminary findings suggest that this compound may serve as a lead molecule for developing novel anticancer drugs.

The compound's stability under various conditions is another area of interest. Research has shown that N-(butan-2-yl)-2,2,6,6-tetramethylpiperidin-4-amine remains stable under both acidic and basic conditions, making it suitable for formulation into diverse pharmaceutical products. Additionally，its solubility profile allows for easy incorporation into both aqueous and organic solvents，which is advantageous for developing formulations such as oral tablets，injectables，and topical creams.

In conclusion，N-(butan--104252527-99-0)N-(butan-22y)-22，2626tetramethypiperidin-4-amine>is a multifaceted compound with significant potential in pharmaceutical research。Its unique structural features，synthetic accessibility，and diverse biological activities make it a valuable tool for drug discovery。As research continues to uncover new applications for this compound，it is likely to play an increasingly important role in developing innovative therapies for various diseases。>